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Compound of Interest

Compound Name:
4-[Chloro(4-

chlorophenyl)methyl]oxane

CAS No.: 1342064-22-5

Cat. No.: B1467937

Get Quote

Technical Guide: 4-[Chloro(4-
chlorophenyl)methyl]oxane
High-Value Pharmacophore for GPCR Ligand Optimization

Executive Summary
4-[Chloro(4-chlorophenyl)methyl]oxane (CAS: 1342064-22-5) is a specialized alkylating

agent used primarily in the synthesis of next-generation antihistamines and calcium channel

blockers. Structurally, it represents a bioisosteric modification of the classical 4-

chlorobenzhydryl chloride moiety, where one phenyl ring is replaced by a saturated

tetrahydropyran (oxane) ring.

This substitution is a strategic tool in "Lead Optimization" to:

Increase Fsp³ character: Moving away from flat, aromatic structures to improve solubility and

target specificity.
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Modulate Lipophilicity (LogP): The ether oxygen in the THP ring lowers LogP compared to

the all-carbon cyclohexyl or phenyl analogs, potentially improving metabolic stability and oral

bioavailability.

Chemical Identity & Properties
The following data constitutes the core reference standard for analytical verification.

Table 1: Physicochemical Profile
Property Specification

IUPAC Name 4-[Chloro(4-chlorophenyl)methyl]oxane

Common Synonyms

4-[(4-

Chlorophenyl)chloromethyl]tetrahydropyran; (4-

Chlorophenyl)(tetrahydro-2H-pyran-4-yl)methyl

chloride

CAS Number 1342064-22-5

Molecular Formula C₁₂H₁₄Cl₂O

Molecular Weight 245.14 g/mol

Monoisotopic Mass 244.0422 Da

Physical State
Viscous oil or low-melting solid (depending on

purity)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Hydrolyzes

in water

Reactivity Class Secondary Alkyl Halide (Benzylic-like reactivity)

Synthetic Methodology
As a Senior Application Scientist, I recommend the Convergent Grignard-Chlorination Protocol.

This route is preferred over direct functionalization of the THP ring due to its high

regioselectivity and scalability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1467937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action (Synthesis Logic)
The synthesis relies on the nucleophilic addition of a Grignard reagent to an aldehyde, followed

by the conversion of the resulting alcohol to a chloride. The choice of chlorinating agent is

critical; Thionyl Chloride (SOCl₂) is selected here for its ability to produce gaseous byproducts

(SO₂, HCl), simplifying purification.

Protocol: Step-by-Step Synthesis
Phase 1: Formation of the Alcohol Intermediate

Precursors: 4-Chlorophenylmagnesium bromide (1.0 M in THF) and Tetrahydropyran-4-

carbaldehyde (CAS 50681-25-9).

Reaction:

Charge a flame-dried 3-neck flask with Tetrahydropyran-4-carbaldehyde (1.0 eq) in

anhydrous THF under Nitrogen.

Cool to 0°C (ice bath) to suppress side reactions.

Dropwise add 4-Chlorophenylmagnesium bromide (1.1 eq) over 30 minutes. Note:

Exothermic reaction.

Allow to warm to Room Temperature (RT) and stir for 2 hours.

Quench: Slowly add saturated NH₄Cl solution.

Workup: Extract with Ethyl Acetate, dry over Na₂SO₄, and concentrate to yield (4-

chlorophenyl)(tetrahydro-2H-pyran-4-yl)methanol.

Phase 2: Chlorination (The Critical Step)
Precursor: Alcohol from Phase 1.

Reagent: Thionyl Chloride (SOCl₂).

Reaction:

Dissolve the crude alcohol in Dichloromethane (DCM).
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Add a catalytic amount of DMF (Dimethylformamide) to activate the SOCl₂.

Cool to 0°C. Add SOCl₂ (1.2 eq) dropwise.

Reflux at 40°C for 1-2 hours until gas evolution ceases.

Isolation: Evaporate solvent and excess SOCl₂ under reduced pressure.

Purification: The product is moisture-sensitive. Use immediately or store under Argon.

Visualization: Synthetic Pathway
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Figure 1: Convergent synthesis pathway from commercial precursors to the target alkyl

chloride.

Applications in Drug Discovery
This molecule is primarily used to synthesize hybrid pharmacophores. By reacting 4-[Chloro(4-
chlorophenyl)methyl]oxane with secondary amines (e.g., piperazine derivatives), researchers

can generate analogs of established drugs with modified physicochemical properties.

Key Reaction: N-Alkylation
The chloride is a potent electrophile. It reacts with piperazine via an S_N1 mechanism

(facilitated by the benzylic cation character) or S_N2 depending on conditions.

Target Class: H1-Antihistamines (Cetirizine analogs).

Target Class: Calcium Channel Blockers (Lomerizine analogs).
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Visualization: Pharmacophore Logic
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Figure 2: Strategic rationale for replacing the benzhydryl group with the (4-chlorophenyl)

(oxane) moiety.

Safety & Handling Protocols
Trustworthiness: This compound is an alkylating agent and must be treated as a potential

mutagen.

Moisture Sensitivity: The C-Cl bond is labile. Exposure to ambient humidity will hydrolyze the

compound back to the alcohol and HCl. Store in a desiccator at -20°C.

Incompatibility: Reacts violently with strong oxidizers and strong bases.
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PPE: Double nitrile gloves and a fume hood are mandatory to prevent inhalation of vapors or

dust.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1467937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

